3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H21N3O4S2/c1-3-32(28,29)18-10-6-8-16(14-18)22(27)26(15-17-9-4-5-13-24-17)23-25-21-19(30-2)11-7-12-20(21)31-23/h4-14H,3,15H2,1-2H3
• InChI Key: JIJLUCRZIQXOLP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol

Description

3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H21N3O4S2 and its molecular weight is 467.56. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds related to 3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide have been explored for their potential in cancer treatment. Studies have shown that certain benzamide derivatives exhibit anticancer activities. For example, the synthesis and evaluation of N-cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide, a compound with a similar structure, indicated its efficacy as an inhibitor of vascular endothelial growth factor receptor-2, showing potential in human lung and colon carcinoma models (Borzilleri et al., 2006). Another study synthesized derivatives with a similar structure and evaluated their anticancer effects, highlighting potential applications in cancer therapy (Xie et al., 2015).

Antimicrobial Properties

Benzamide derivatives have also been investigated for their antimicrobial properties. Research into the synthesis and antimicrobial studies of new pyridine derivatives, including benzothiazoles, revealed significant antibacterial activity (Patel & Agravat, 2009). This indicates potential applications of such compounds, including 3-(ethylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, in the development of new antimicrobial agents.

Electrophysiological Activity

In the field of cardiac electrophysiology, related compounds have been synthesized and studied for their potential as selective class III agents, which can be important in the treatment of arrhythmias. A study on N-substituted imidazolylbenzamides, similar in structure to the compound , demonstrated significant electrophysiological activity (Morgan et al., 1990).